Cas no 451499-32-4 (N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide
• CAS No: 451499-32-4
• MF: C₂₆H₂₇ClFN₃O₄S
• MW: 532.026687860489
• CID: 5932179
• PubChem ID: 5212486
• Update Time: 2025-05-26

N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide
• Benzamide, N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-[[3-methyl-4-(3-methylphenyl)-1-piperazinyl]sulfonyl]-
• AKOS024602149
• EU-0096574
• N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-((3-methyl-4-(m-tolyl)piperazin-1-yl)sulfonyl)benzamide
• SR-01000580622
• N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-[3-methyl-4-(3-methylphenyl)piperazin-1-yl]sulfonylbenzamide
• DTXSID70410359
• Oprea1_126513
• F0917-2716
• N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-{[3-methyl-4-(3-methylphenyl)piperazin-1-yl]sulfonyl}benzamide
• 6198-08-9
• 451499-32-4
• SR-01000580622-1

• Inchi： 1S/C26H27ClFN3O4S/c1-17-5-4-6-20(13-17)31-12-11-30(16-18(31)2)36(33,34)21-8-9-23(28)22(15-21)26(32)29-24-14-19(27)7-10-25(24)35-3/h4-10,13-15,18H,11-12,16H2,1-3H3,(H,29,32)
• InChI Key： FIHFGEQSOBKFJB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)C1=CC(S(N2CCN(C3=CC=CC(C)=C3)C(C)C2)(=O)=O)=CC=C1F

Computed Properties

• Exact Mass: 531.1394834g/mol
• Monoisotopic Mass: 531.1394834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• pka: 11.12±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide

Introduction to N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide (CAS No. 451499-32-4)

N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 451499-32-4, represents a culmination of advanced chemical synthesis and molecular design, making it a subject of intense study for its potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a 5-chloro-2-methoxyphenyl moiety and a 2-fluoro substituent, which are strategically positioned to interact with biological targets. The presence of a sulfonyl group linked to a piperazine ring further enhances its pharmacological profile, suggesting possible activities in modulating neurotransmitter systems and other critical biological pathways.

In recent years, there has been a growing interest in the development of novel compounds that can interact with neurotransmitter receptors, particularly those involved in the treatment of central nervous system disorders. The piperazin-1-ylsulfonyl moiety in N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide is particularly noteworthy, as it is known to exhibit binding affinity to various serotonin and dopamine receptors. This feature makes the compound a promising candidate for further investigation in the context of neuropharmacology.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, underscores the complexity and sophistication involved in its preparation. These synthetic strategies not only highlight the expertise of the researchers but also demonstrate the feasibility of producing such complex molecules on an industrial scale.

The pharmacological potential of N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide has been explored through various preclinical studies. These studies have indicated that the compound may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and cognitive disorders. The interaction between the piperazin-1-ylsulfonyl group and neurotransmitter receptors appears to be a key factor in mediating these effects.

In addition to its potential therapeutic applications, this compound also serves as a valuable tool for research purposes. Its unique chemical structure allows scientists to investigate the mechanisms underlying neurotransmitter receptor function and to develop new strategies for modulating these systems. Such research is crucial for understanding the complex interplay between genetic, environmental, and pharmacological factors that contribute to neurological disorders.

The development of N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide is part of a broader effort to discover and develop novel therapeutics that can address unmet medical needs. The compound's intricate molecular design and promising pharmacological profile make it an attractive candidate for further clinical investigation. As research continues to uncover new insights into the mechanisms of action of this compound, it is likely that additional therapeutic applications will be identified.

The future prospects for this compound are promising, with ongoing studies aimed at optimizing its pharmacokinetic properties and exploring new formulations. Advances in computational chemistry and molecular modeling are also expected to play a significant role in guiding the development process, allowing researchers to predict and refine the properties of this compound more efficiently.

In conclusion, N-(5-chloro-2-methoxyphenyl)-2-fluoro-5-{3-methyl-4-(3-methylphenyl)piperazin-1-ylsulfonyl}benzamide (CAS No. 451499-32-4) represents a significant advancement in pharmaceutical chemistry. Its complex structure, promising pharmacological profile, and potential therapeutic applications make it a subject of considerable interest among researchers. As further studies continue to elucidate its mechanisms of action and optimize its properties, this compound is poised to make meaningful contributions to the treatment of neurological disorders.